Cas no 1417551-40-6 (tert-butyl N-(4-ethynyl-1-bicyclo[2.2.2]octanyl)carbamate)

• Product Name: tert-butyl N-(4-ethynyl-1-bicyclo[2.2.2]octanyl)carbamate
• CAS No: 1417551-40-6
• MF: C₁₅H₂₃NO₂
• MW: 249.34862446785
• MDL: MFCD27987295
• CID: 2137383
• PubChem ID: 89348238
• Update Time: 2024-11-04

tert-butyl N-(4-ethynyl-1-bicyclo[2.2.2]octanyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-ethynylbicyclo[2.2.2]octan-1-ylcarbamate
• tert-butyl N-{4-ethynylbicyclo[2.2.2]octan-1-yl}carbamate
• SB13274
• FCH2899080
• tert-butyl (4-ethynylbicyclo[2.2.2]octan-1-yl)carbamate
• tert-butylN-{4-ethynylbicyclo[2.2.2]octan-1-yl}carbamate
• (4-Ethynyl-bicyclo[2.2.2]oct-1-yl)-carbamic acid tert-butyl ester
• CID 89348238
• t-Butyl N-{4-ethynylbicyclo[2.2.2]octan-1-yl}carbamate
• tert-butyl N-(1-ethynyl-4-bicyclo[2.2.2]octanyl)carbamate
• tert-butyl N-(4-ethynyl-1-bicyclo[2.2.2]octanyl)carbamate
• DTXSID601141568
• MFCD27987295
• TERT-BUTYL N-{4-ETHYNYLBICYCLO[2.2.2]OCTAN-1-YLCARBAMATE
• 1-(Boc-amino)-4-ethynylbicyclo[2.2.2]octane
• DA-45121
• CS-0185133
• BS-43039
• Carbamic acid, N-(4-ethynylbicyclo[2.2.2]oct-1-yl)-, 1,1-dimethylethyl ester
• P19432
• A1-01542
• 1417551-40-6
• SY322002
• SCHEMBL14476147

• MDL： MFCD27987295
• Inchi： 1S/C15H23NO2/c1-5-14-6-9-15(10-7-14,11-8-14)16-12(17)18-13(2,3)4/h1H,6-11H2,2-4H3,(H,16,17)
• InChI Key： MRDQUTGLADPWES-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC12CCC(C#C)(CC1)CC2)=O

Computed Properties

• Exact Mass: 249.172878976g/mol
• Monoisotopic Mass: 249.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives